Cas no 196597-17-8 (N-(2-{1H,2H,6H,7H,8H-indeno5,4-bfuran-8-yl}ethyl)propanamide)

N-(2-{1H,2H,6H,7H,8H-indeno5,4-bfuran-8-yl}ethyl)propanamide structure
196597-17-8 structure
Product Name:N-(2-{1H,2H,6H,7H,8H-indeno5,4-bfuran-8-yl}ethyl)propanamide
CAS No:196597-17-8
MF:C16H21NO2
MW:259.3434445858
MDL:MFCD18207004
CID:136365
PubChem ID:9881626
Update Time:2025-04-19

N-(2-{1H,2H,6H,7H,8H-indeno5,4-bfuran-8-yl}ethyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • Propanamide,N-[2-(1,6,7,8-tetrahydro-2H-indeno[5,4-b]furan-8-yl)ethyl]-
    • Remelteon
    • rac Ramelteon DISCONTINUED. See R110051
    • N-[2-(1,6,7,8-tetrahydro-2H-indeno[5,4-b]furan-8-yl)ethyl]propionamide
    • N-[2-(2,6,7,8-tetrahydro-1H-cyclopenta[e][1]benzofuran-8-yl)ethyl]propanamide
    • RAC RAMELTEON
    • rac Ramelteon DISCON
    • rac Ramelteon DISCONTINUED. See R110051
    • Ramelteon Impurity C
    • ramelteon impurity F
    • PropanaMide, N-[2-(1,6,7,8-tetrahydro-2H-indeno[5,4-b]furan-8-yl)ethyl]-
    • N-(2-(2,6,7,8-tetrahydro-1H-indeno[5,4-b]furan-8-yl)ethyl)propionamide
    • YLXDSYKOBKBWJQ-UHFFFAOYSA-N
    • DSSTox_RID_81247
    • DSSTox_CID_25951
    • DSSTox_GSID_45951
    • HMS3745O03
    • HMS3657C11
    • BCP18306
    • BCP04205
    • Tox21_111476
    • DISCONTINUED. See R110051'
    • AK117788
    • A813859
    • L001280
    • Propanamide,N-[2-(1,6,7,8-tetrahydro-2H-indeno[5,4-b]furan
    • N-(2-{1H,2H,6H,7H,8H-indeno5,4-bfuran-8-yl}ethyl)propanamide
    • 196597-17-8
    • (Rac)-Remelteon
    • N-[2-[(8S)-2,6,7,8-tetrahydro-1H-cyclopenta[e][1]benzofuran-8-yl]ethyl]propanamide
    • AKOS037650069
    • PB27872
    • DTXSID80432305
    • NCGC00095187-01
    • TAK-375;Rozerem;TAK375;TAK 375
    • DTXCID4025951
    • DISCONTINUED. See R110051
    • SCHEMBL338730
    • FT-0655799
    • WHA59717
    • CS-M2669
    • CAS-196597-26-9
    • NCGC00095187-02
    • EN300-1694967
    • A899505
    • N-(2-{1H,2H,6H,7H,8H-INDENO[5,4-B]FURAN-8-YL}ETHYL)PROPANAMIDE
    • CS-14200
    • CHEMBL134330
    • FT-0674313
    • TAK-375;N-[2-[(8S)-2,6,7,8-tetrahydro-1H-cyclopenta[e][1]benzofuran-8-yl]ethyl]propanamide
    • DB-243828
    • MDL: MFCD18207004
    • Inchi: 1S/C16H21NO2/c1-2-15(18)17-9-7-12-4-3-11-5-6-14-13(16(11)12)8-10-19-14/h5-6,12H,2-4,7-10H2,1H3,(H,17,18)
    • InChI Key: YLXDSYKOBKBWJQ-UHFFFAOYSA-N
    • SMILES: O1CCC2=C1C=CC1CCC(CCNC(CC)=O)C=12

Computed Properties

  • Exact Mass: 259.15700
  • Monoisotopic Mass: 259.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.7
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • PSA: 41.82000
  • LogP: 3.40790

N-(2-{1H,2H,6H,7H,8H-indeno5,4-bfuran-8-yl}ethyl)propanamide Security Information

N-(2-{1H,2H,6H,7H,8H-indeno5,4-bfuran-8-yl}ethyl)propanamide Pricemore >>

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